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Compound of Interest

Compound Name: 2-Vinylpyridine

CAS No.: 1337-81-1

Cat. No.: B074390 Get Quote

An In-depth Exploration of the Structure, Properties, and Applications of a Versatile Pyridine

Derivative

Introduction
2-Vinylpyridine (2-VP) is an organic compound featuring a vinyl group attached to the 2-

position of a pyridine ring.[1][2] This colorless to pale yellow liquid possesses a pungent,

unpleasant odor and is a critical monomer in the synthesis of specialty polymers and

copolymers.[2] Its unique chemical structure, combining the reactivity of a vinyl group with the

basicity and coordination capabilities of the pyridine nitrogen, makes it a valuable building block

in a diverse range of applications, from industrial materials to pharmaceutical development.[3]

[4] This guide provides a detailed technical overview of 2-vinylpyridine, tailored for

researchers, scientists, and professionals in drug development.

Chemical Structure and Physicochemical Properties
The molecular formula of 2-vinylpyridine is C₇H₇N, and its structure consists of a pyridine ring

substituted with a -CH=CH₂ group at the alpha position relative to the nitrogen atom.[2] This

arrangement significantly influences its chemical behavior and physical properties.

Diagram of 2-Vinylpyridine's Chemical Structure
Caption: Chemical structure of 2-Vinylpyridine.
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A summary of its key physicochemical properties is presented in the table below.

Property Value Reference

Molecular Formula C₇H₇N [2][5]

Molar Mass 105.14 g/mol [1][6]

Appearance Colorless to pale yellow liquid [2]

Odor Pungent, unpleasant [2][6]

Boiling Point 159-160 °C [2][4]

Melting Point -50 °C [1][7]

Density ~0.977 g/cm³ at 20°C [1][2]

Flash Point 42-46 °C [2]

Water Solubility Slightly soluble (~27.5 g/L) [1][2]

Solubility in Organic Solvents
Highly soluble in ethanol,

ether, acetone
[2]

pKa (of conjugate acid) 4.98 [1][2]

Refractive Index 1.5495 at 20°C [2][4]

Vapor Pressure 10 mm Hg at 44.5 °C [2][8]

logP (Octanol-Water Partition

Coefficient)
1.39–1.54 [2][6]

Due to its propensity to polymerize, especially when exposed to heat or light, commercial 2-
vinylpyridine is typically stabilized with an inhibitor like 4-tert-butylcatechol and should be

stored under refrigeration.[1][2][7]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 2-vinylpyridine.
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¹H NMR: The proton NMR spectrum exhibits characteristic signals for the vinyl protons and

the aromatic protons of the pyridine ring.[9][10]

¹³C NMR: The carbon NMR spectrum provides distinct peaks for the seven carbon atoms in

the molecule, allowing for unambiguous structural confirmation.[3][11]

IR Spectroscopy: The infrared spectrum shows characteristic absorption bands for the C=C

stretching of the vinyl group and the aromatic C-N and C=C stretching vibrations of the

pyridine ring.[3]

Mass Spectrometry: The mass spectrum typically shows a prominent molecular ion peak

corresponding to the molecular weight of the compound.[6][11]

Synthesis of 2-Vinylpyridine
The industrial production of 2-vinylpyridine is primarily achieved through two main synthetic

routes.[4]

Condensation of 2-Methylpyridine with Formaldehyde
This common method involves the condensation of 2-methylpyridine (α-picoline) with

formaldehyde to yield 2-(2-hydroxyethyl)pyridine.[2] This intermediate is then dehydrated at

elevated temperatures (150–200 °C) under pressure to form 2-vinylpyridine.[1][2] The product

is subsequently purified by distillation under reduced pressure.[1][4]
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Synthesis from 2-Methylpyridine and Formaldehyde
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Caption: Synthesis of 2-Vinylpyridine from 2-Methylpyridine.
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Reaction of Acetylene and Acrylonitrile
An alternative synthesis involves the reaction of acetylene with acrylonitrile in the presence of a

soluble organic cobalt salt catalyst.[4] This reaction is typically carried out at 150–160°C and

under a pressure of 0.7 to 0.8 MPa.[4]

Reactivity and Polymerization
The chemical reactivity of 2-vinylpyridine is dominated by its two key functional groups: the

vinyl group and the pyridine ring.

Reactions of the Vinyl Group
The electron-withdrawing nature of the pyridine ring makes the vinyl group susceptible to

nucleophilic addition reactions.[1] For instance, it readily reacts with nucleophiles like

methoxide and cyanide.[1]

The most significant reaction of the vinyl group is polymerization. 2-Vinylpyridine can undergo

polymerization via radical, cationic, or anionic initiators to form poly(2-vinylpyridine) (P2VP).[1]

[7] It can also be copolymerized with a variety of other monomers, including styrene, butadiene,

and methyl methacrylate.[1] The resulting polymers and copolymers have a wide range of

applications due to the properties imparted by the pyridine moiety.

Anionic Polymerization of 2-Vinylpyridine: A Step-by-
Step Protocol
Anionic polymerization offers excellent control over molecular weight and dispersity. The

following is a generalized protocol for the anionic polymerization of 2-vinylpyridine.

Materials:

2-Vinylpyridine (freshly distilled and inhibitor-free)

Anhydrous tetrahydrofuran (THF)

n-Butyllithium (n-BuLi) in hexane

Argon or nitrogen gas (high purity)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.chemicalbook.com/article/2-vinylpyridine-properties-production-process-and-uses.htm
https://www.chemicalbook.com/article/2-vinylpyridine-properties-production-process-and-uses.htm
https://www.benchchem.com/product/b074390?utm_src=pdf-body
https://en.wikipedia.org/wiki/2-Vinylpyridine
https://en.wikipedia.org/wiki/2-Vinylpyridine
https://www.benchchem.com/product/b074390?utm_src=pdf-body
https://www.benchchem.com/product/b074390?utm_src=pdf-body
https://en.wikipedia.org/wiki/2-Vinylpyridine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6852593.htm
https://en.wikipedia.org/wiki/2-Vinylpyridine
https://www.benchchem.com/product/b074390?utm_src=pdf-body
https://www.benchchem.com/product/b074390?utm_src=pdf-body
https://www.benchchem.com/product/b074390?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Schlenk line and glassware (oven-dried)

Methanol (for termination)

Procedure:

Purification of Monomer: Remove the inhibitor from commercial 2-vinylpyridine by

distillation under reduced pressure. Store the purified monomer under an inert atmosphere

and at a low temperature.

Solvent Preparation: Dry THF by refluxing over sodium/benzophenone until a persistent blue

or purple color is obtained, then distill under an inert atmosphere.

Reaction Setup: Assemble the reaction flask and other glassware on a Schlenk line. Flame-

dry all glassware under vacuum and then fill with inert gas.

Initiation: Add the desired amount of anhydrous THF to the reaction flask via cannula. Cool

the flask to -78 °C using a dry ice/acetone bath. Add the calculated amount of n-BuLi initiator

dropwise with stirring. A characteristic color change should be observed.

Polymerization: Slowly add the purified 2-vinylpyridine to the initiator solution via a gas-tight

syringe. The reaction is typically exothermic, so maintain the low temperature. The

polymerization proceeds rapidly.

Termination: After the desired reaction time, terminate the polymerization by adding a small

amount of degassed methanol. The color of the solution will disappear.

Isolation and Purification: Precipitate the polymer by pouring the reaction mixture into a large

excess of a non-solvent (e.g., hexane or petroleum ether). Filter the polymer, wash it with the

non-solvent, and dry it under vacuum.

Reactions of the Pyridine Ring
The nitrogen atom in the pyridine ring is basic and can be protonated by acids. It can also act

as a ligand, coordinating with metal ions. This property is exploited in the preparation of various

metal complexes and catalysts.
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Applications in Research and Drug Development
The unique properties of 2-vinylpyridine and its polymers make them valuable in several

areas of scientific research and pharmaceutical development.

Polymer Chemistry and Materials Science
Tire Cord Adhesives: A major industrial application of 2-vinylpyridine is in the production of

a terpolymer latex with styrene and butadiene.[1][4] This latex is used as an adhesive to bind

tire cords to the rubber matrix, significantly enhancing the durability and performance of tires.

[1]

Functional Polymers: Poly(2-vinylpyridine) is a pH-responsive polymer.[12][13] The pyridine

units can be protonated at low pH, leading to changes in solubility and conformation. This

property is utilized in the development of "smart" materials, such as sensors and controlled-

release systems.[12][14]

Polymer Coatings: Copolymers containing 2-vinylpyridine are used in protective coatings

for metals.[7][15] The pyridine groups can coordinate to the metal surface, improving

adhesion and corrosion resistance.

Drug Delivery Systems
The pH-sensitivity of poly(2-vinylpyridine) makes it an attractive material for drug delivery

applications.[12] P2VP-based block copolymers can self-assemble into micelles or

polymersomes that can encapsulate hydrophobic drugs.[12][14] In the acidic environment of

tumors or endosomes, the protonation of the pyridine units can trigger the disassembly of the

nanocarriers and the release of the encapsulated drug.[13][14]
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pH-Responsive Drug Delivery using P2VP-based Micelles
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Caption: pH-triggered drug release from a P2VP-based micellar carrier.

Pharmaceutical Synthesis
2-Vinylpyridine serves as a key intermediate in the synthesis of several pharmaceutical

compounds.[1] For example, it is used in the production of the anti-cancer drug Axitinib and the

veterinary anthelmintic 2-(2-methoxyethyl)pyridine.[1][3] It is also an impurity in the synthesis of

Betahistine.[15]

Biochemical Applications
In biochemical research, 2-vinylpyridine is used for the pyridylethylation of cysteine residues

in proteins. This modification is often performed prior to protein sequencing to prevent the

formation of disulfide bonds and to introduce a chromophore that aids in the detection of the

modified amino acid.

Safety and Handling
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2-Vinylpyridine is a hazardous substance and must be handled with appropriate safety

precautions.[16] It is flammable, toxic if swallowed or in contact with skin, and can cause

severe skin burns and eye damage.[16][17] It is also a respiratory irritant and may cause skin

sensitization.[8]

Personal Protective Equipment (PPE):

Eye/Face Protection: Tightly fitting safety goggles and a face shield are essential.[16]

Skin Protection: Wear chemical-resistant gloves and protective clothing.[16]

Respiratory Protection: Use a respirator with an appropriate vapor cartridge in areas with

inadequate ventilation.[16]

Storage:

Store in a cool, dark, and well-ventilated area.[16]

Keep away from heat, sparks, and open flames.[16][17]

Store only if stabilized with a polymerization inhibitor.[6] Recommended storage temperature

is -20°C.[7]

Conclusion
2-Vinylpyridine is a versatile and reactive monomer with a rich chemistry that has led to its

application in a wide array of fields. Its ability to form functional polymers with unique

properties, particularly pH-responsiveness, has made it a subject of intense research,

especially in the areas of advanced materials and drug delivery. For researchers and

professionals in these fields, a thorough understanding of the synthesis, properties, and

reactivity of 2-vinylpyridine is essential for harnessing its full potential in the development of

innovative technologies and therapeutics.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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